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Compound of Interest

Compound Name: 4-Nitro-2-propyl-1,3-benzoxazole

CAS No.: 1000018-05-2

Cat. No.: B1328576

Get Quote

In the landscape of medicinal chemistry, heterocyclic compounds are paramount, forming the

structural core of a vast majority of therapeutic agents.[1] Among these, the benzoxazole

nucleus—an aromatic structure composed of a benzene ring fused to an oxazole ring—stands

out as a "privileged scaffold."[2][3] This designation stems from its ability to serve as a versatile

framework for designing novel compounds with a wide spectrum of pharmacological activities.

[3][4] Benzoxazole derivatives are structural isosteres of naturally occurring nucleic bases like

adenine and guanine, which allows them to readily interact with biological macromolecules,

underpinning their diverse therapeutic potential.[4][5]

The biological significance of the benzoxazole core is extensive, with derivatives demonstrating

potent anticancer, antimicrobial, anti-inflammatory, antiviral, analgesic, and anticonvulsant

properties.[1][5][6] The functionalization at the 2-position of the benzoxazole ring is particularly

influential in determining the molecule's biological activity.[2] This guide focuses specifically on

2-propyl-1,3-benzoxazole derivatives, a subset that combines the rigid, aromatic benzoxazole

core with a flexible, lipophilic propyl chain. This combination offers a unique balance of

properties for targeted drug design, influencing factors such as cell membrane permeability and

interaction with hydrophobic pockets of target proteins. We will explore the synthesis, chemical

properties, and diverse pharmacological applications of these promising compounds.
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Core Synthesis Strategies: Constructing the 2-
Propyl-1,3-Benzoxazole Moiety
The primary and most direct route to synthesizing 2-substituted benzoxazoles, including the 2-

propyl variant, involves the condensation of a 2-aminophenol with a carboxylic acid or its

derivatives (such as acid chlorides, esters, or amides).[7][8] This reaction proceeds via an initial

acylation of the amino group of the 2-aminophenol, followed by an intramolecular cyclization

and dehydration to form the stable benzoxazole ring.

The choice of catalyst and reaction conditions is critical for achieving high yields and purity.

Polyphosphoric acid (PPA) is a widely used and effective catalyst that also serves as the

solvent, promoting the necessary dehydration step at elevated temperatures.[8] More recent

"green chemistry" approaches utilize catalysts like fly ash or potassium-ferrocyanide under

solvent-free conditions to create more environmentally benign protocols.[8][9]

Below is a generalized workflow for the synthesis of 2-propyl-1,3-benzoxazole derivatives.
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Caption: General synthetic workflow for 2-propyl-1,3-benzoxazole.
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The 2-propyl-1,3-benzoxazole scaffold has been incorporated into molecules exhibiting a

remarkable range of biological activities. The propyl group at the 2-position often enhances

lipophilicity, which can be crucial for penetrating microbial cell walls or crossing the blood-brain

barrier.

Antimicrobial Activity
Derivatives of 2-substituted benzoxazoles have demonstrated significant potential as

antimicrobial agents, showing efficacy against both Gram-positive and Gram-negative bacteria,

as well as various fungal strains.[9][10] Some compounds have shown a broad spectrum of

activity, with minimum inhibitory concentration (MIC) values in the low microgram per milliliter

range, rivaling or even exceeding standard antibiotics.[11]

Mechanism of Action: While multiple mechanisms may be at play, a prominent target for the

antibacterial action of benzoxazole derivatives is DNA gyrase.[9] This enzyme is crucial for

bacterial DNA replication, and its inhibition leads to bacterial cell death. Molecular docking

studies have suggested that the benzoxazole scaffold can fit into the active site of DNA gyrase,

disrupting its function.[9]
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Compound Type Target Organism MIC (µg/mL) Reference

(S)-2-(4-tert-

butylphenoxy)-3-

(benzoxazol-5-yl)

propanoic acid

derivative 2b

Bacillus subtilis 0.098 [11]

(S)-2-(4-tert-

butylphenoxy)-3-

(benzoxazol-5-yl)

propanoic acid

derivative 2b

Staphylococcus

aureus
0.39 [11]

(S)-2-(4-tert-

butylphenoxy)-3-

(benzoxazol-5-yl)

propanoic acid

derivative 2b

Escherichia coli 0.78 [11]

Various 2-phenyl

benzoxazoles
Escherichia coli ~25 [9]

Anticancer Activity
The benzoxazole nucleus is a key feature in many compounds developed for cancer therapy.[2]

[12] Derivatives have shown potent cytotoxic effects against a variety of human cancer cell

lines, including liver (HepG2), colon (HCT-116), and breast (MCF-7) cancer cells.[13][14]

Mechanism of Action: A key target in cancer therapy is the Vascular Endothelial Growth Factor

Receptor-2 (VEGFR-2), a kinase that plays a critical role in tumor angiogenesis (the formation

of new blood vessels that supply tumors with nutrients).[13] Several benzoxazole derivatives

have been identified as potent inhibitors of VEGFR-2.[13] By blocking the VEGFR-2 signaling

pathway, these compounds can stifle tumor growth and metastasis.
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Caption: Inhibition of the VEGFR-2 signaling pathway by benzoxazole derivatives.
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Compound Type Cancer Cell Line IC₅₀ (µM) Reference

2-(3,4-disubstituted

phenyl)-5-

chlorobenzoxazole

HeLa 0.04 [15]

2-(3,4-disubstituted

phenyl)-5-

chlorobenzoxazole

MCF-7 0.06 [15]

Benzothiazole/Benzox

azole derivative 1g
HCT-116 2.18 [14]

Benzothiazole/Benzox

azole derivative 1g
HepG2 2.51 [14]

Anti-inflammatory Activity
Certain benzoxazole derivatives have been reported to possess significant analgesic and anti-

inflammatory properties with reduced gastric toxicity compared to classic non-steroidal anti-

inflammatory drugs (NSAIDs).[5][16] This activity is often linked to the inhibition of

cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade. In vivo

studies have confirmed the ability of these compounds to reduce edema and granuloma

formation in animal models of inflammation.[16]

Key Experimental Protocols
The following protocols provide standardized methodologies for the synthesis and biological

evaluation of a representative 2-propyl-1,3-benzoxazole derivative.

Protocol 1: Synthesis of 2-propyl-1,3-benzoxazole
This protocol describes the synthesis via condensation of 2-aminophenol and butanoic acid, a

common and effective method.[8]

Materials:

2-Aminophenol
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Butanoic acid

Polyphosphoric acid (PPA)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Dichloromethane (DCM)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, combine 2-aminophenol (e.g., 10 mmol)

and butanoic acid (12 mmol).

Catalyst Addition: Carefully add polyphosphoric acid (e.g., 20 g) to the flask with stirring. The

mixture will become a thick slurry.

Heating: Equip the flask with a reflux condenser and heat the mixture to 145-150°C using a

heating mantle. Maintain this temperature with vigorous stirring for 4-6 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully and slowly pour the reaction mixture onto crushed ice (approx. 100 g) in a beaker

with stirring.

Neutralization: Neutralize the acidic aqueous solution by slowly adding a saturated solution

of sodium bicarbonate until the effervescence ceases and the pH is approximately 7-8.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane (3 x 50 mL).

Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the

organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield pure 2-propyl-1,3-

benzoxazole.

Characterization: Confirm the structure and purity of the final compound using techniques

such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR Spectroscopy.

Protocol 2: Determination of Minimum Inhibitory
Concentration (MIC)
This protocol outlines the broth microdilution method to assess the antibacterial activity of a

synthesized compound.[9]

Materials:

Synthesized 2-propyl-1,3-benzoxazole derivative

Bacterial strains (e.g., E. coli, S. aureus)

Nutrient broth (e.g., Mueller-Hinton Broth)

Sterile 96-well microtiter plates

Dimethyl sulfoxide (DMSO)

Standard antibiotic (e.g., Ciprofloxacin) as a positive control

Incubator
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Procedure:

Stock Solution Preparation: Prepare a stock solution of the test compound in DMSO (e.g., at

1000 µg/mL).

Bacterial Inoculum: Culture the bacterial strains in nutrient broth overnight at 37°C. Dilute the

overnight culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming

units (CFU)/mL.

Serial Dilution: In a sterile 96-well plate, add 100 µL of nutrient broth to each well. Add 100

µL of the compound stock solution to the first well of a row and perform a two-fold serial

dilution across the plate, resulting in decreasing concentrations of the compound.

Inoculation: Add 10 µL of the prepared bacterial inoculum to each well.

Controls: Include a positive control (broth with bacteria and a standard antibiotic), a negative

control (broth with bacteria and DMSO, but no compound), and a sterility control (broth only).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is

defined as the lowest concentration of the compound at which there is no visible bacterial

growth.

Conclusion and Future Perspectives
The 2-propyl-1,3-benzoxazole scaffold represents a highly valuable platform in modern drug

discovery. The synthetic accessibility and the wide range of potent biological activities make

these derivatives attractive candidates for further development. Research has consistently

shown that modifications to the benzoxazole core, particularly at the 2-position with groups like

propyl, can yield compounds with significant antimicrobial, anticancer, and anti-inflammatory

effects.[2][9][16]

Future research should focus on optimizing the lead compounds identified in various studies.

This includes fine-tuning the structure to improve potency and selectivity while minimizing

toxicity. Exploring novel formulations to enhance bioavailability and developing a deeper

understanding of the specific molecular interactions with biological targets will be crucial. As the
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threat of antimicrobial resistance and the need for more effective cancer therapies grow, the

versatile and potent nature of 2-propyl-1,3-benzoxazole derivatives ensures they will remain a

focal point of investigation for medicinal chemists and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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